Cas no 70289-03-1 (hydrocinnamonitrile, p-chloro-.beta.-ethyl-.beta.-methyl-)

• Product Name: hydrocinnamonitrile, p-chloro-.beta.-ethyl-.beta.-methyl-
• CAS No: 70289-03-1
• MF: C₁₂H₁₄ClN
• MW: 207.699262142181
• CID: 862829
• PubChem ID: 144391
• Update Time: 2025-04-19

hydrocinnamonitrile, p-chloro-.beta.-ethyl-.beta.-methyl- Chemical and Physical Properties

Names and Identifiers

• hydrocinnamonitrile, p-chloro-.beta.-ethyl-.beta.-methyl-
• 3-(4-chlorophenyl)-3-methylpentanenitrile
• Hydrocinnamonitrile, p-chloro-beta-ethyl-beta-methyl-
• 70289-03-1
• DTXSID80990495

• Inchi： 1S/C12H14ClN/c1-3-12(2,8-9-14)10-4-6-11(13)7-5-10/h4-7H,3,8H2,1-2H3
• InChI Key： NHDPRDRWBZMSDE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C)(CC#N)CC

Computed Properties

• Exact Mass: 207.08162
• Monoisotopic Mass: 207.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79